Cas no 2222866-66-0 (Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate)

Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate structure
2222866-66-0 structure
Product Name:Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate
CAS No:2222866-66-0
MF:C17H23BO4
MW:302.173125505447
CID:4640830
PubChem ID:126961433
Update Time:2024-11-06

Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate
    • D77566
    • (1-(4-(METHOXYCARBONYL)PHENYL)CYCLOPROPYL)BORONIC ACID PINACOL ESTER
    • Benzoic acid, 4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]-, methyl ester
    • Benzoicacid,4-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]-,methylester
    • 2222866-66-0
    • CS-W000185
    • MFCD30496718
    • Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate
    • Inchi: 1S/C17H23BO4/c1-15(2)16(3,4)22-18(21-15)17(10-11-17)13-8-6-12(7-9-13)14(19)20-5/h6-9H,10-11H2,1-5H3
    • InChI Key: URNBHXDIFAXIAA-UHFFFAOYSA-N
    • SMILES: O1B(C2(C3C=CC(C(=O)OC)=CC=3)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 302.1689394g/mol
  • Monoisotopic Mass: 302.1689394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8

Methyl 4-(1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate Pricemore >>

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